2-[1-(4-Fluorophenyl)ethylidene]-1,3-dithiolane

• CAS RN: 89863-74-1
• Molecular Formula: C11H11FS2
• Molecular Weight: 226.3 g/mol
• IUPAC Name: 2-[1-(4-fluorophenyl)ethylidene]-1,3-dithiolane
• InChI: InChI=1S/C11H11FS2/c1-8(11-13-6-7-14-11)9-2-4-10(12)5-3-9/h2-5H,6-7H2,1H3
• InChI Key: VWFGHYLXNSRNGT-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1SCCS1)C2=CC=C(C=C2)F

Description

2-[1-(4-Fluorophenyl)ethylidene]-1,3-dithiolane is a useful research compound. Its molecular formula is C11H11FS2 and its molecular weight is 226.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1.3M solution of n-butyllithium in hexane (28 ml) is added at -78° to a solution of 2-diethoxyphosphoryl-1,3-dithiolane (8.1 g) in dry tetrahydrofuran (70 ml). The mixture is stirred for one hour at -78° and 4-fluoroacetophenone is added (4.3 g). The mixture is stirred for one more hour at the same temperature and slowly warmed to room temperature. After removal of the solvents, the residue is dissolved in dichloromethane (200 ml). The solution is washed with a 10% aqueous solution of ammonium chloride (3×100 ml) and with water (2×100 ml), dried over magnesium sulphate and evaporated in vacuo. The oily residue is purified by column chromatography on silica gel using hexane/toluene 1:1 as eluant. The product is dried in vacuo to constant weight to yield 1-(1,3-dithiolan-2-ylidene)-1-(4-fluorophenyl)-ethane, m.p. 27°-31°.